Cas no 879896-59-0 (4-Pyridinemethanamine,N-methyl-2-(1-pyrrolidinyl)-)

4-Pyridinemethanamine,N-methyl-2-(1-pyrrolidinyl)- structure
879896-59-0 structure
Product Name:4-Pyridinemethanamine,N-methyl-2-(1-pyrrolidinyl)-
CAS No:879896-59-0
MF:C11H17N3
MW:191.272782087326
CID:719699
PubChem ID:18525847
Update Time:2025-04-19

4-Pyridinemethanamine,N-methyl-2-(1-pyrrolidinyl)- Chemical and Physical Properties

Names and Identifiers

    • 4-Pyridinemethanamine,N-methyl-2-(1-pyrrolidinyl)-
    • N-methyl-1-(2-pyrrolidin-1-ylpyridin-4-yl)methanamine
    • N-METHYL-1-(2-PYRROLIDIN-1-YLPYRIDIN-4-YL)METHYLAMINE 95
    • N-Methyl-N-[(2-pyrrolidin-1-ylpyridin-4-yl)methyl]amine
    • 879896-59-0
    • n-methyl-n-[(2-pyrrolidin-1-yl(pyridin-4-yl))methyl]amine
    • AKOS011569198
    • N-Methyl-1-[2-(pyrrolidin-1-yl)pyridin-4-yl]methanamine
    • DTXSID90594600
    • N-Methyl-1-(2-(pyrrolidin-1-yl)pyridin-4-yl)methanamine
    • FT-0769789
    • Inchi: 1S/C11H17N3/c1-12-9-10-4-5-13-11(8-10)14-6-2-3-7-14/h4-5,8,12H,2-3,6-7,9H2,1H3
    • InChI Key: KXGXBBZQYBQAKS-UHFFFAOYSA-N
    • SMILES: N1(C2C=C(C=CN=2)CNC)CCCC1

Computed Properties

  • Exact Mass: 191.14200
  • Monoisotopic Mass: 191.142247555g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 28.2Ų

Experimental Properties

  • Density: 1.069
  • Boiling Point: 344°C at 760 mmHg
  • Flash Point: 161.9°C
  • Refractive Index: 1.558
  • PSA: 28.16000
  • LogP: 1.85710

4-Pyridinemethanamine,N-methyl-2-(1-pyrrolidinyl)- Security Information

  • Hazard Statement: Corrosive
  • Hazardous Material Identification: C
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